Cas no 167173-89-9 (6H-2-Benzopyran-6-one,5-chloro-3-(3,5-dimethyl-1,3-heptadienyl)-1,7,8,8a-tetrahydro-7,8-dihydroxy-7-methyl-(9CI))

• Product Name: 6H-2-Benzopyran-6-one,5-chloro-3-(3,5-dimethyl-1,3-heptadienyl)-1,7,8,8a-tetrahydro-7,8-dihydroxy-7-methyl-(9CI)
• CAS No: 167173-89-9
• MF: C₁₉H₂₅ClO₄
• MW: 352.852405309677
• CID: 178090
• PubChem ID: 6450548
• Update Time: 2025-04-19

6H-2-Benzopyran-6-one,5-chloro-3-(3,5-dimethyl-1,3-heptadienyl)-1,7,8,8a-tetrahydro-7,8-dihydroxy-7-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 6H-2-Benzopyran-6-one,5-chloro-3-(3,5-dimethyl-1,3-heptadienyl)-1,7,8,8a-tetrahydro-7,8-dihydroxy-7-methyl-(9CI)
• (7R,8R,8aR)-5-chloro-3-[(1E,3E,5S)-3,5-dimethylhepta-1,3-dienyl]-7,8-dihydroxy-7-methyl-8,8a-dihydro-1H-isochromen-6-one
• Isochromophilone III
• 167173-89-9
• FO 32161
• 6H-2-Benzopyran-6-one, 5-chloro-3-(3,5-dimethyl-1,3-heptadienyl)-1,7,8,8a-tetrahydro-7,8-dihydroxy-7-methyl
• 6H-2-Benzopyran-6-one, 5-chloro-3-(3,5-dimethyl-1,3-heptadienyl)-1,7,8,8a-tetrahydro-7,8-dihydroxy-7-methyl-
• CHEBI:201973

• Inchi： 1S/C19H25ClO4/c1-5-11(2)8-12(3)6-7-13-9-14-15(10-24-13)17(21)19(4,23)18(22)16(14)20/h6-9,11,15,17,21,23H,5,10H2,1-4H3/b7-6+,12-8+/t11-,15-,17+,19+/m0/s1
• InChI Key： GJRRBURMULHWIH-WPHCLLNESA-N
• SMILES： ClC1C([C@@](C)([C@@H]([C@H]2COC(/C=C/C(/C)=C/[C@@H](C)CC)=CC2=1)O)O)=O

Computed Properties

• Exact Mass: 352.14425
• Monoisotopic Mass: 352.144137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 3.6

Experimental Properties

• Density: 1.22
• Boiling Point: 489.1°C at 760 mmHg
• Flash Point: 249.6°C
• Refractive Index: 1.569
• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaphilones Azaphilones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaphilones